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Compound of Interest

5-hydrazinyl-1H-indazole
Compound Name:

dihydrochloride
CAS No.: 1443980-67-3
Cat. No.: B2606813

Get Quote

Sample Handling & Preparation

o Causality: Hydrazines degrade rapidly in the presence of oxygen and light. Dissolution in
non-degassed solvents leads to the formation of symmetric dimers or oxidized indazole
derivatives.

e Protocol:
o Purge the analytical balance chamber and sample vials with dry Nitrogen (N2).

o Weigh the required mass of the salt form (e.g., 5-hydrazinyl-1H-indazole
dihydrochloride)[1].

o Dissolve exclusively in LC-MS grade, degassed Methanol (for MS) or anhydrous DMSO-de
(for NMR). Strictly avoid all ketone and aldehyde-containing solvents.
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Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS)

o Causality: The basicity of the hydrazine and indazole nitrogens requires an acidic mobile
phase to ensure complete protonation. This prevents peak tailing on silica-based C18
columns (via ion-dipole interactions) and maximizes ionization efficiency in Positive
Electrospray lonization (ESI+).

e Protocol:

o

Column: Waters Acquity UPLC BEH C18 (1.7 pum, 2.1 x 50 mm).

Mobile Phase: A = H20 + 0.1% Formic Acid; B = Acetonitrile + 0.1% Formic Acid.

[¢]

Gradient: 5% to 95% B over 5.0 minutes at 0.4 mL/min.

[¢]

o

Self-Validation: Run a solvent blank immediately prior to the sample. The presence of m/z
149.082 in the blank indicates severe column carryover, a common issue with highly polar
basic analytes.
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Fig 2: Primary ESI+ MS/MS fragmentation pathways of protonated 5-hydrazinyl-1H-indazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Causality: DMSO-ds is selected due to the high polarity of the indazole salt and its lack of
exchangeable protons, allowing the critical N-H signals to be observed. The indazole N-H
proton is highly deshielded due to aromatic ring currents and hydrogen bonding, typically
appearing far downfield (~13.0 ppm)[2].

¢ Protocol:
o Dissolve 10 mg of the sample in 0.6 mL of anhydrous DMSO-ds.

o Acquire a *H NMR spectrum (400 MHz, 16 scans, 2s relaxation delay) and a 33C NMR
spectrum (100 MHz, 1024 scans).
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o Expected tH Shifts: Indazole N-H (~13.0 ppm, broad singlet)[2]; Aromatic C-H (7.0-8.1
ppm, multiplets); Hydrazine -NH- (~7.2 ppm); Hydrazine -NHz (~4.1 ppm, broad). Note: If
analyzing the hydrochloride salt, the -NHs* protons will appear as a highly broad signal
shifted further downfield (8.0-10.0 ppm).

o Self-Validation (D20 Exchange): Add 10 pL of Deuterium Oxide (Dz20) to the NMR tube,
shake vigorously for 30 seconds, and re-acquire the *H spectrum. The complete
disappearance of the signals at ~13.0 ppm, ~7.2 ppm, and ~4.1 ppm confirms their
assignment as exchangeable heteroatom protons, distinguishing them from the aromatic

backbone.

Fourier Transform Infrared (FTIR) Spectroscopy

o Causality: Attenuated Total Reflectance (ATR) FTIR is strictly preferred over traditional KBr
pellet preparation. KBr is highly hygroscopic; the absorbed atmospheric water exhibits a
massive, broad O-H stretching band at 3400-3200 cm~1, which completely masks the
diagnostic N-H stretching frequencies of the hydrazine and indazole groups.

e Protocol:

o Ensure the ATR diamond crystal is thoroughly cleaned with methanol and a background
spectrum is collected.

o Apply 1-2 mg of neat solid powder directly to the crystal and apply pressure.

o Diagnostic Bands: Look for sharp, distinct doublets in the 3300-3100 cm~* region (primary
amine asymmetric/symmetric stretch of the hydrazine), a secondary amine stretch at
~3150 cm~1, and a strong C=N ring stretching vibration at ~1620 cm~1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. PubChemlLite - 5-hydrazinyl-1h-indazole dihydrochloride (C7H8N4)
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e 2.Indazole(271-44-3) 1H NMR [m.chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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